Cas no 64501-84-4 (Sodium 5-amino-2,4-dimethylbenzenesulfonate)

Sodium 5-amino-2,4-dimethylbenzenesulfonate is a sulfonated aromatic compound characterized by its amino and methyl functional groups. This water-soluble derivative of xylene exhibits strong anionic properties, making it useful as an intermediate in dye synthesis, particularly for azo dyes and pigments. Its sulfonate group enhances solubility in aqueous systems, while the amino group provides reactivity for further functionalization. The compound’s stability under acidic and moderate temperature conditions allows for versatile applications in industrial processes. It is commonly employed in the production of colorants, agrochemicals, and specialty chemicals, where its consistent purity and structural reliability ensure predictable performance in synthetic pathways.
Sodium 5-amino-2,4-dimethylbenzenesulfonate structure
64501-84-4 structure
Product Name:Sodium 5-amino-2,4-dimethylbenzenesulfonate
CAS No:64501-84-4
MF:C8H10NNaO3S
MW:223.224671840668
MDL:MFCD00070550
CID:499857
PubChem ID:87577893
Update Time:2025-10-17

Sodium 5-amino-2,4-dimethylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,5-amino-2,4-dimethyl-, sodium salt (1:1)
    • 2,4-Dimethylaniline-5-sulfonic Acid Sodium Salt Hydrate
    • 2,4-DIMETHYLANILINE-5-SULFONIC ACID SODIUM SALT
    • sodium,5-amino-2,4-dimethylbenzenesulfonate
    • m-Xylidine-5-sulfonic Acid Sodium Salt
    • m-Xylidine-5-sulfonic Acid Sodium Salt Hydrate
    • SODIUM 5-AMINO-2,4-DIMETHYLBENZENESULFONATE
    • 5-amino-2,4-dimethylbenzenesulfonic acid sodium salt
    • ZETYURDDFWHYDN-UHFFFAOYSA-M
    • sodium;5-amino-2,4-dimethylbenzenesulfonate
    • sodium 5-amino-2,4-dimethylbenzene-1-sulfonate
    • 2,4-Dimethylaniline-5-sulfonicAcidSodiumSaltHydrate
    • 2,4-Dimethylaniline-5-sulfonic Acid Sodium Sa
    • SCHEMBL176615
    • FT-0712269
    • X0030
    • SODIUM5-AMINO-2,4-DIMETHYLBENZENESULFONATE
    • SB76784
    • CS-0454512
    • AS-81281
    • 64501-84-4
    • DTXSID60635650
    • AKOS027327483
    • Sodium 5-amino-2,4-dimethylbenzenesulfonate
    • MDL： MFCD00070550
    • Inchi： 1S/C8H11NO3S.Na/c1-5-3-6(2)8(4-7(5)9)13(10,11)12;/h3-4H,9H2,1-2H3,(H,10,11,12);/q;+1/p-1
    • InChI Key： ZETYURDDFWHYDN-UHFFFAOYSA-M
    • SMILES： S(C1C=C(C(C)=CC=1C)N)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 223.02800
  • Monoisotopic Mass: 223.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 91.6

Experimental Properties

  • Color/Form: White lens powder
  • PSA: 91.60000
  • LogP: 2.45170
  • Solubility: Not determined

Sodium 5-amino-2,4-dimethylbenzenesulfonate Customs Data

  • HS CODE：2921430090
  • Customs Data：

    China Customs Code:

    2921430090

    Overview:

    2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

    Summary:

    HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Sodium 5-amino-2,4-dimethylbenzenesulfonate Pricemore >>

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